Cas no 263148-42-1 ((1,5-Dimethyl-1-ethylhexyloxy) potassium)

• Product Name: (1,5-Dimethyl-1-ethylhexyloxy) potassium
• CAS No: 263148-42-1
• MF: C₁₀H₂₁KO
• MW: 196.37144446373
• MDL: MFCD02684287
• CID: 914424
• Update Time: 2025-10-22

(1,5-Dimethyl-1-ethylhexyloxy) potassium Chemical and Physical Properties

Names and Identifiers

• potassium 3,7-dimethyl-3-octanoxide, in n-heptane
• (1,5-Dimethyl-1-ethylhexyloxy) potassium

• MDL： MFCD02684287
• Inchi： 1S/C10H21O.K/c1-5-10(4,11)8-6-7-9(2)3;/h9H,5-8H2,1-4H3;/q-1;+1
• InChI Key： RGTULLOKMOQGAQ-UHFFFAOYSA-N
• SMILES： [K+].[O-]C(C)(CC)CCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 104
• Topological Polar Surface Area: 23.1

Additional information on (1,5-Dimethyl-1-ethylhexyloxy) potassium

Introduction to (1,5-Dimethyl-1-ethylhexyloxy) Potassium (CAS No. 263148-42-1)

The compound (1,5-Dimethyl-1-ethylhexyloxy) Potassium, identified by the CAS registry number 263148-42-1, is a specialized chemical entity with unique properties that make it valuable in various industrial and scientific applications. This compound belongs to the broader category of potassium salts, specifically those derived from alcohols with complex branching patterns. Its structure, which includes a potassium ion paired with a 1,5-dimethyl-1-ethylhexyloxy anion, contributes to its distinctive chemical behavior and functional properties.

Recent advancements in chemical synthesis and characterization techniques have provided deeper insights into the properties of (1,5-Dimethyl-1-ethylhexyloxy) Potassium. Researchers have highlighted its potential as a versatile surfactant due to its amphiphilic nature. The molecule's long hydrocarbon chain, combined with the polar hydroxyl group and the potassium counterion, allows it to interact effectively with both hydrophobic and hydrophilic substances. This makes it particularly useful in applications where surface tension reduction and emulsification are critical.

One of the most promising areas of application for this compound is in the formulation of personal care products. Studies have shown that (1,5-Dimethyl-1-ethylhexyloxy) Potassium can enhance the stability and texture of cosmetic emulsions, such as lotions and creams. Its ability to form stable micelles in aqueous solutions contributes to improved product consistency and shelf life. Moreover, its mild nature makes it suitable for use in products intended for sensitive skin.

In addition to its role in personal care products, this compound has also found applications in industrial cleaning agents. Its strong emulsifying properties make it effective in breaking down grease and oil residues, which is particularly beneficial in heavy-duty cleaning formulations. Recent research has focused on optimizing its performance under varying pH conditions and temperatures, further expanding its utility across different industrial settings.

The synthesis of (1,5-Dimethyl-1-ethylhexyloxy) Potassium involves a multi-step process that typically begins with the preparation of the corresponding alcohol. Advanced purification techniques ensure that the final product meets high standards of purity and consistency. Quality control measures include spectroscopic analysis (such as NMR and IR spectroscopy) and chromatographic methods to confirm the compound's identity and purity.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of this compound. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in eco-friendly formulations. However, further research is needed to fully assess its long-term environmental impact and develop strategies for safe disposal.

In conclusion, (1,5-Dimethyl-1-ethylhexyloxy) Potassium (CAS No. 263148-42-1) is a multifaceted chemical entity with a wide range of applications across industries. Its unique structural features and functional properties make it an attractive candidate for use in surfactants, personal care products, and industrial cleaning agents. As research continues to uncover new insights into its behavior and potential applications, this compound is poised to play an increasingly important role in both scientific innovation and industrial practice.